Cas no 111055-64-2 (Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester)
111055-64-2 structure
Product Name:Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
CAS No:111055-64-2
MF:C9H15ClO3
MW:206.666602373123
CID:1200678
PubChem ID:13719446
Update Time:2025-04-20
Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester
- ethyl 3-chloro-5-methyl-2-oxohexanoate
- ETHYL3-CHLORO-5-METHYL-2-OXOHEXANOATE
- DTXSID50547551
- 111055-64-2
-
- Inchi: 1S/C9H15ClO3/c1-4-13-9(12)8(11)7(10)5-6(2)3/h6-7H,4-5H2,1-3H3
- InChI Key: YFRZNPRSCKZMLY-UHFFFAOYSA-N
- SMILES: ClC(C(C(=O)OCC)=O)CC(C)C
Computed Properties
- Exact Mass: 206.07105
- Monoisotopic Mass: 206.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Hexanoic acid, 3-chloro-5-methyl-2-oxo-, ethyl ester Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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